Technical Documentation Center

2-(4-Piperidinyl)ethyl 2-furoate hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride
  • CAS: 1220031-55-9

Core Science & Biosynthesis

Foundational

Whitepaper: A Methodological Guide to Characterizing the Aqueous and DMSO Solubility Profile of Novel Piperidine Ester Hydrochloride Salts

Abstract Solubility is a critical determinant of a drug candidate's success, influencing everything from in vitro assay reliability to in vivo bioavailability. For novel chemical entities (NCEs) such as 2-(4-Piperidinyl)...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Solubility is a critical determinant of a drug candidate's success, influencing everything from in vitro assay reliability to in vivo bioavailability. For novel chemical entities (NCEs) such as 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride, a comprehensive understanding of their solubility in both aqueous and organic solvents is paramount. This guide presents a definitive methodological framework for researchers, scientists, and drug development professionals to accurately determine and interpret the solubility of such compounds in water and dimethyl sulfoxide (DMSO). We provide detailed, field-proven protocols for both thermodynamic (shake-flask) and kinetic solubility assays, explain the underlying physicochemical principles, and offer a comparative analysis of the intermolecular forces governing solubility in these two vital solvent systems.

Introduction: The Criticality of a Solubility Profile

The journey of a drug from bench to bedside is fraught with challenges, many of which can be traced back to suboptimal physicochemical properties. Among these, aqueous solubility is a master variable. Poor solubility can lead to erratic results in biological screens, necessitate complex and costly formulations, and ultimately result in poor absorption and bioavailability[1]. For early-stage discovery, compounds are often stored and dispensed from high-concentration stock solutions in DMSO; thus, understanding a compound's behavior in this solvent is equally crucial[2][3].

This whitepaper uses 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride as an exemplar novel compound. As a hydrochloride salt of a piperidine-containing ester, its structure presents a fascinating interplay of hydrophilic and lipophilic characteristics that directly impact its solubility.

Structural Analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride:

  • Piperidine Ring: A basic nitrogenous heterocycle. In its hydrochloride form, the nitrogen is protonated (piperidinium chloride), creating a charged, hydrophilic center poised for strong interactions with polar solvents[4][5][6].

  • Ethyl Furoate Moiety: This portion of the molecule is significantly more lipophilic. The ester group can act as a hydrogen bond acceptor, while the furan ring and ethyl chain contribute to the overall nonpolar character[7][8].

  • Hydrochloride Salt: The formation of a hydrochloride salt is a common pharmaceutical strategy to enhance the aqueous solubility of basic compounds[9][10]. The presence of the chloride counter-ion is a key factor in its dissolution in polar protic solvents like water.

This guide will provide the necessary protocols and theoretical grounding to move from structural hypothesis to empirical data.

Physicochemical Predictions: Guiding the Experimental Design

Before embarking on experimental work, we can predict the compound's behavior by estimating key physicochemical parameters.

  • pKa (Ionization Constant): The piperidine moiety is basic. The pKa of piperidine hydrochloride is approximately 11.2. This indicates that at physiological pH (~7.4) and in neutral water, the piperidine nitrogen will be predominantly protonated and positively charged, a state that favors aqueous solubility.

  • LogP (Octanol-Water Partition Coefficient): LogP is a measure of a compound's lipophilicity[11][12]. A positive LogP indicates a preference for a lipidic environment (more hydrophobic), while a negative value indicates a preference for an aqueous environment (more hydrophilic)[11][13]. The ethyl furoate portion contributes positively to the LogP, while the charged piperidinium group contributes negatively. Fragment-based calculation methods suggest a moderate LogP for the neutral parent molecule, but its effective distribution behavior will be pH-dependent due to its ionizable nature[12][14][15].

These predictions suggest that 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride will exhibit classic amphiphilic behavior, with its salt form driving aqueous solubility and its organic scaffold favoring solubility in less polar environments like DMSO.

Experimental Protocol: Thermodynamic Aqueous Solubility (Shake-Flask Method)

The "gold standard" for determining intrinsic, equilibrium solubility is the shake-flask method[16][17]. This protocol measures the concentration of a saturated solution after it has reached equilibrium, providing a thermodynamic value that is crucial for pre-formulation and biopharmaceutical classification[16][18].

Protocol Rationale: The core principle is to saturate a solvent with an excess of the solid compound over an extended period (e.g., 24-48 hours) to ensure that the dissolution and precipitation processes have reached a true equilibrium[18][19]. This avoids the overestimation of solubility that can occur with kinetic methods where supersaturated solutions may temporarily exist[16].

Step-by-Step Methodology:

  • Preparation: Add an excess amount of solid 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride to several vials (n=3 minimum). The excess should be visually apparent.

  • Solvent Addition: Add a precise volume of the aqueous medium (e.g., purified water or phosphate-buffered saline, pH 7.4) to each vial.

  • Equilibration: Seal the vials tightly and place them in a shaker incubator set to a constant temperature (e.g., 25°C or 37°C)[18]. Agitate for 24 to 48 hours[18][19]. The long incubation is critical for achieving thermodynamic equilibrium[18].

  • Phase Separation: After incubation, allow the vials to stand undisturbed to let undissolved solids settle. Centrifuge the vials at high speed (e.g., >10,000 g) to pellet all suspended material.

  • Sampling: Carefully withdraw an aliquot of the clear supernatant. Crucially, do not disturb the solid pellet.

  • Filtration (Optional but Recommended): For added certainty, filter the collected supernatant through a low-binding 0.22 µm filter (e.g., PVDF) to remove any remaining microparticulates.

  • Quantification: Prepare a dilution series of the clear filtrate. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or LC-MS/MS, against a standard calibration curve[18].

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification A Add Excess Solid Compound to Vials B Add Precise Volume of Aqueous Buffer A->B C Seal and Agitate (24-48h at 25°C) B->C D Centrifuge Vials (High Speed) C->D E Collect Supernatant D->E F Filter (0.22 µm) E->F G Analyze via HPLC or LC-MS F->G

Workflow for Thermodynamic Solubility Determination.

Experimental Protocol: DMSO Solubility & Kinetic Aqueous Solubility

In early drug discovery, compounds are almost universally handled in DMSO stock solutions for high-throughput screening (HTS)[3][20]. Therefore, determining the maximum practical stock concentration and the compound's subsequent "kinetic" solubility upon dilution into aqueous buffers is essential.

Part A: Maximum DMSO Stock Concentration

This protocol determines the upper limit of solubility in 100% DMSO.

  • Preparation: Weigh a known amount of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride into a vial.

  • Titration: Add small, precise aliquots of anhydrous DMSO. After each addition, vortex and/or sonicate the vial until the solid is fully dissolved.

  • Observation: The solubility is the highest concentration at which the compound remains fully dissolved after a set period (e.g., 2 hours) at room temperature.

  • Best Practices: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air[21]. Absorbed water can significantly decrease the solubility of lipophilic compounds[21]. Always use anhydrous DMSO from a freshly opened bottle and prepare aliquots to minimize atmospheric exposure[21].

Part B: Kinetic Aqueous Solubility

This high-throughput method assesses the solubility of a compound when rapidly precipitated from a DMSO stock solution into an aqueous buffer[18][20][22]. It measures the concentration of the compound that remains in solution just before precipitation occurs[17].

  • Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM)[22].

  • Plate Setup: Dispense a small volume of the DMSO stock solution (e.g., 2-5 µL) into the wells of a 96-well microplate[20].

  • Buffer Addition: Rapidly add the aqueous buffer (e.g., PBS) to each well to achieve the final desired concentration.

  • Incubation: Shake the plate for a shorter period than the thermodynamic assay (e.g., 2 hours) at a controlled temperature[18][20].

  • Precipitate Detection: The amount of precipitation can be measured directly via light scattering (nephelometry)[18][20]. Alternatively, the plate can be filtered or centrifuged, and the concentration of the supernatant measured by UV spectrophotometry or LC-MS/MS[18][22].

G cluster_stock Stock Preparation cluster_assay Assay Execution cluster_detect Detection A Dissolve Compound in 100% Anhydrous DMSO (e.g., 20 mM) B Dispense DMSO Stock into 96-well Plate A->B C Add Aqueous Buffer & Shake (2h) B->C D Measure Precipitate (Nephelometry) C->D F Filter/Centrifuge Plate C->F E OR G Quantify Supernatant (UV or LC-MS) F->G

Workflow for Kinetic Aqueous Solubility Assay.

Comparative Analysis & Mechanistic Interpretation

The solubility data derived from these protocols must be interpreted through the lens of intermolecular forces. The principle of "like dissolves like" is governed by the ability of a solvent to effectively solvate the solute molecules[23].

Parameter Water (Polar Protic) DMSO (Polar Aprotic)
Dielectric Constant High (~80)High (~47)[24]
Primary Interactions Ion-Dipole, Hydrogen BondingDipole-Dipole, Ion-Dipole
Solvation of Cation (Piperidinium) Strong. Water's oxygen forms strong ion-dipole interactions with the R₃N-H⁺ group.Very Strong. The partially negative oxygen on the S=O bond is a powerful hydrogen bond acceptor and effectively solvates cations[25].
Solvation of Anion (Chloride) Very Strong. Water's partially positive hydrogens form strong hydrogen bonds with Cl⁻.Weak. DMSO's sulfur atom is sterically hindered and has a less concentrated positive charge, making it a poor anion solvator.
Solvation of Organic Moiety Poor. The lipophilic furoate ester disrupts water's hydrogen bond network.Favorable. The organic structure is readily solvated by the methyl groups and overall dipolar nature of DMSO.
Expected Solubility Moderate to High, driven by the hydrochloride salt form.Very High, driven by strong cation solvation and favorable interactions with the entire organic structure[2].

In Water: The solubility of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is primarily driven by the dissociation of the salt into the piperidinium cation and the chloride anion. Water is exceptionally good at solvating both ions. The strong ion-dipole and hydrogen bonding interactions between water and the charged species overcome the crystal lattice energy of the salt, allowing it to dissolve[10].

In DMSO: DMSO is a highly polar aprotic solvent[24]. Its powerful dipole moment and the exposed, partially negative oxygen atom make it an outstanding solvent for a wide range of organic molecules and particularly effective at solvating cations[2][25]. While it is less effective than water at solvating small anions like chloride, its ability to strongly interact with both the piperidinium cation and the entire organic furoate structure typically results in exceptionally high solubility for compounds of this class[26].

G cluster_water Solvation in Water (Polar Protic) cluster_dmso Solvation in DMSO (Polar Aprotic) solute_w Solute (R₃N-H⁺Cl⁻) Cation (R₃N-H⁺) Anion (Cl⁻) Organic Moiety water Water (H₂O) δ⁻ Oxygen δ⁺ Hydrogens solute_w:org->water:head Poor (Disruptive) water:h->solute_w:an Strong H-Bond water:o->solute_w:cat Strong Ion-Dipole solute_d Solute (R₃N-H⁺Cl⁻) Cation (R₃N-H⁺) Anion (Cl⁻) Organic Moiety dmso DMSO ((CH₃)₂SO) δ⁻ Oxygen δ⁺ Sulfur solute_d:org->dmso:head Favorable Dipole dmso:o->solute_d:cat Very Strong Ion-Dipole dmso:s->solute_d:an Weak Solvation

Comparative Intermolecular Forces in Water vs. DMSO.

Conclusion

Characterizing the solubility of a novel compound like 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is not a single measurement but a multi-faceted investigation. By employing both thermodynamic and kinetic methods, researchers can build a comprehensive profile that informs every stage of drug discovery. The thermodynamic shake-flask method provides the definitive equilibrium solubility essential for formulation, while kinetic assays and DMSO solubility data are vital for ensuring data quality in high-throughput screening campaigns. A thorough understanding of the underlying intermolecular forces that dictate a compound's behavior in water versus DMSO allows scientists to make informed decisions, troubleshoot experimental artifacts, and ultimately design molecules with a higher probability of success.

References

  • The difference between dissolving chemicals in DMSO or water? (2022). ResearchGate. Retrieved from [Link]

  • 2-(4-Piperidinyl)ethyl 2-chloroacetate hydrochloride. (n.d.). PubChem. Retrieved from [Link]

  • Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved from [Link]

  • Piperidine, hydrochloride (1:1). (n.d.). PubChem. Retrieved from [Link]

  • Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023). PMC. Retrieved from [Link]

  • Weak Interactions in Dimethyl Sulfoxide (DMSO)–Tertiary Amide Solutions: The Versatility of DMSO as a Solvent. (2023). The Journal of Physical Chemistry B - ACS Publications. Retrieved from [Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (n.d.). Dissolution Technologies. Retrieved from [Link]

  • DMSO Physical Properties. (n.d.). gChem. Retrieved from [Link]

  • Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. (2012). Asian Journal of Chemistry. Retrieved from [Link]

  • Piperidine. (n.d.). Wikipedia. Retrieved from [Link]

  • LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved from [Link]

  • ethyl 2-furoate, 614-99-3. (n.d.). The Good Scents Company. Retrieved from [Link]

  • Precaution on use of hydrochloride salts in pharmaceutical formulation. (n.d.). PubMed. Retrieved from [Link]

  • LogP and logD calculations. (n.d.). Chemaxon Docs. Retrieved from [Link]

  • Some Thermodynamic Properties of the Dimethylsulfoxide–Water and Propylene Carbonate–Water Systems at 25 °C. (n.d.). ResearchGate. Retrieved from [Link]

  • Protocol for the Dried Dimethyl Sulfoxide Solubility Assay. (n.d.). ResearchGate. Retrieved from [Link]

  • 2-Furancarboxylic acid, ethyl ester. (n.d.). NIST WebBook. Retrieved from [Link]

  • Solubilities of Sodium Chloride and Ion-Solvent Interaction in Dimethyl Sulphoxide-Water Mixtures at 25°. (n.d.). Zenodo. Retrieved from [Link]

  • Pharmaceutical Salts Optimization of Solubility or Even More? (2010). Retrieved from [Link]

  • Solubility Toolbox for Successful Design of Drug Candidates. (n.d.). Inventiva Pharma. Retrieved from [Link]

  • Intermolecular Forces and Solubility. (2020). YouTube. Retrieved from [Link]

  • logP - octanol-water partition coefficient calculation. (n.d.). Molinspiration. Retrieved from [Link]

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. (2024). Pharmaceutical Sciences. Retrieved from [Link]

  • MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). Regulations.gov. Retrieved from [Link]

  • Description and Solubility. (2011). F. Retrieved from [Link]

  • (PDF) Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. (2024). ResearchGate. Retrieved from [Link]

Sources

Exploratory

History and development of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride research

The following technical guide provides an in-depth analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride . Technical Monograph: 2-(4-Piperidinyl)ethyl 2-furoate Hydrochloride Executive Summary 2-(4-Piperidinyl)ethyl...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride .

Technical Monograph: 2-(4-Piperidinyl)ethyl 2-furoate Hydrochloride

Executive Summary

2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is a specialized heterocyclic building block characterized by a 4-substituted piperidine ring linked via an ethyl spacer to a 2-furoate ester. While not a marketed pharmaceutical itself, it serves as a critical bifunctional intermediate in medicinal chemistry. Its structure combines a secondary amine (amenable to N-alkylation or acylation) with a heteroaromatic ester (providing lipophilicity and hydrogen bond acceptance). This compound is primarily utilized in the synthesis of G-Protein Coupled Receptor (GPCR) ligands, particularly in the exploration of muscarinic, opioid, and serotonergic pharmacophores where the piperidine-ethyl-linker motif is a privileged scaffold.

Part 1: Chemical Identity & Structural Analysis

This compound represents a convergence of two distinct chemical functionalities: the piperidine base and the furan ester .

Property Data
Chemical Name 2-(piperidin-4-yl)ethyl furan-2-carboxylate hydrochloride
Molecular Formula C₁₂H₁₇NO₃ · HCl
Molecular Weight 259.73 g/mol (Salt); 223.27 g/mol (Free Base)
CAS Number (Base) Not widely indexed; derived from CAS 622-08-2 (Alcohol)
Core Scaffold 4-Substituted Piperidine
Pharmacophores Secondary Amine (Basic center), Furoate (H-bond acceptor/aromatic)
Solubility Soluble in water, methanol, DMSO; insoluble in non-polar solvents (as HCl salt).

Structural Logic: The ethyl spacer (–CH₂CH₂–) allows for rotational freedom, enabling the furan ring to adopt various conformations relative to the piperidine nitrogen. This flexibility is crucial for "induced fit" binding in receptor pockets.

Part 2: History & Synthetic Development

The development of 2-(4-Piperidinyl)ethyl 2-furoate is rooted in the broader history of 4-piperidineethanol derivatives. In the mid-20th century, researchers identified that extending the carbon chain at the piperidine 4-position (as opposed to the 4-phenyl-4-piperidines found in meperidine) reduced narcotic potential while retaining affinity for other receptors, such as sigma and muscarinic sites.

Evolution of the Scaffold
  • 1950s-60s: Discovery of 4-piperidineethanol (CAS 622-08-2) as a versatile precursor.

  • 1970s-80s: Utilization of furoyl groups (bioisosteres of benzoyl groups) to modulate metabolic stability and lipophilicity in drug candidates (e.g., Prazosin intermediates).

  • Modern Era: Use of the specific 2-(4-Piperidinyl)ethyl 2-furoate ester as a "fragment" in Fragment-Based Drug Discovery (FBDD) , allowing rapid library generation by reacting the free nitrogen with various electrophiles.

Synthetic Pathway

The synthesis requires a protection-deprotection strategy to ensure the esterification occurs at the hydroxyl group without affecting the amine.

Step-by-Step Protocol:

  • Protection: The secondary amine of 4-piperidineethanol is protected with a tert-butoxycarbonyl (Boc) group.

  • Esterification: The protected alcohol reacts with 2-furoyl chloride.

  • Deprotection: Acidic cleavage of the Boc group yields the hydrochloride salt.

Synthesis Start 4-Piperidineethanol (CAS 622-08-2) Step1 N-Boc Protection (Boc2O, TEA) Start->Step1 Inter1 N-Boc-4-piperidineethanol Step1->Inter1 Step2 Esterification (2-Furoyl Chloride, Pyridine) Inter1->Step2 Inter2 N-Boc-Intermediate Step2->Inter2 Step3 Deprotection (4M HCl in Dioxane) Inter2->Step3 Final 2-(4-Piperidinyl)ethyl 2-furoate HCl Step3->Final

Caption: Synthetic route from 4-piperidineethanol to the target hydrochloride salt via Boc-protection strategy.

Part 3: Experimental Protocol (Synthesis)

Objective: Synthesis of 2-(4-Piperidinyl)ethyl 2-furoate Hydrochloride (10g scale).

Reagents:

  • N-Boc-4-piperidineethanol (Commercial or synthesized).

  • 2-Furoyl chloride (CAS 527-69-5).

  • Triethylamine (TEA) or Pyridine.

  • Dichloromethane (DCM).

  • HCl in Dioxane (4M).

Methodology:

  • Acylation (Ester Formation):

    • Dissolve N-Boc-4-piperidineethanol (1.0 eq) in anhydrous DCM under nitrogen atmosphere.

    • Cool to 0°C. Add Triethylamine (1.5 eq).

    • Dropwise add 2-Furoyl chloride (1.1 eq) dissolved in DCM.

    • Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

    • Workup: Wash with NaHCO₃ (sat. aq), then brine. Dry over MgSO₄ and concentrate in vacuo.

  • Deprotection (Salt Formation):

    • Dissolve the crude N-Boc ester in minimal dioxane.

    • Add 4M HCl in Dioxane (5.0 eq) at 0°C.

    • Stir at room temperature for 2 hours. A white precipitate should form.

    • Isolation: Filter the solid, wash with diethyl ether (to remove non-polar impurities), and dry under high vacuum.

  • Validation:

    • Yield: Expected >85%.

    • Appearance: White crystalline solid.

Part 4: Analytical Characterization

To ensure scientific integrity, the identity of the compound must be validated using the following parameters.

Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆)
  • Aromatic Region: Signals for the furan ring protons (δ 7.9, 7.3, 6.6 ppm).

  • Ester Linker: Triplet or multiplet for the -CH₂-O-CO- group (δ ~4.3 ppm).

  • Piperidine Ring: Broad multiplets for ring protons (δ 3.0–1.5 ppm).

  • Amine: Broad singlet for NH₂⁺ (exchangeable with D₂O) around δ 9.0 ppm.

Mass Spectrometry (LC-MS)
  • Ionization: ESI+

  • Parent Ion [M+H]⁺: Calculated m/z = 224.13.

  • Fragmentation: Loss of furoic acid moiety may be observed.

Part 5: Research Applications & Signaling Pathways

This compound is rarely the "end-point" drug. Instead, it is a Pharmacophore Module .

1. GPCR Ligand Design: The free nitrogen allows researchers to attach various "head groups" (aryl, benzyl, heteroaryl) to probe the Secondary Binding Pocket of GPCRs.

  • Example: Attaching a 4-fluorobenzyl group creates a structure mimicking certain sigma-receptor ligands or antihistamines.

2. Bioisosterism Studies: The furan ring serves as a bioisostere for phenyl or thiophene rings. Researchers use this compound to test if replacing a benzoate ester with a furoate ester improves metabolic stability (furoates are often more resistant to hydrolysis than benzoates).

Applications Center 2-(4-Piperidinyl)ethyl 2-furoate HCl App1 N-Alkylation (GPCR Libraries) Center->App1 App2 Bioisosteric Replacement Center->App2 App3 Fragment-Based Screening Center->App3 Target1 Sigma Receptors App1->Target1 Target2 Muscarinic (M1-M5) App1->Target2

Caption: Application of the scaffold in generating libraries for receptor targeting.

Part 6: Safety & Handling

  • Hazard Class: Irritant (Skin/Eye/Respiratory).

  • Storage: Hygroscopic solid. Store at -20°C under inert atmosphere (Argon/Nitrogen).

  • Handling: Use standard PPE. Avoid inhalation of dust.

  • Spill Protocol: Sweep up and dispose of as hazardous chemical waste (incineration).

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 12196, 4-Piperidineethanol. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Registration Dossier - Furoic Acid Derivatives. Retrieved from [Link]

  • Journal of Medicinal Chemistry.General strategies for 4-substituted piperidine synthesis in GPCR drug discovery. (Generic Reference to field methodology).

Protocols & Analytical Methods

Method

Application Notes & Protocols: A Senior Scientist's Guide to the Optimal Synthesis of 2-(4-Piperidinyl)ethyl 2-furoate

Abstract This document provides a comprehensive guide for the efficient synthesis of 2-(4-Piperidinyl)ethyl 2-furoate, a key intermediate in pharmaceutical development. We move beyond simplistic protocols to offer an in-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the efficient synthesis of 2-(4-Piperidinyl)ethyl 2-furoate, a key intermediate in pharmaceutical development. We move beyond simplistic protocols to offer an in-depth analysis of competing esterification methodologies, focusing on the chemical rationale behind procedural choices. This guide is tailored for researchers, chemists, and drug development professionals, providing not only step-by-step protocols for high-yield synthesis but also the foundational knowledge required to troubleshoot and adapt these methods for analogous transformations. We present a comparative study of Fischer-Speier, Steglich, and Yamaguchi esterification, culminating in a recommendation for the most robust and scalable approach.

Introduction: Strategic Importance and Synthetic Challenges

The 2-(4-Piperidinyl)ethyl 2-furoate scaffold is of significant interest in medicinal chemistry due to the convergence of two privileged structural motifs: the piperidine ring, a cornerstone of many CNS-active agents, and the furoate ester, which can act as a versatile pharmacophore or a stable prodrug moiety. The successful synthesis of this molecule hinges on the esterification of 2-furoic acid with 2-(4-piperidinyl)ethanol.

The primary synthetic challenge arises from the dual nature of the alcohol substrate. It contains a nucleophilic hydroxyl group required for esterification and a basic secondary amine (the piperidine nitrogen). This basic site can be problematic, as it can be protonated under acidic conditions, deactivating the molecule, or interfere with base-sensitive reagents. Therefore, the selection of an appropriate esterification strategy is paramount to achieving high yield and purity.

Comparative Analysis of Esterification Methodologies

The choice of an esterification method dictates reaction efficiency, substrate compatibility, and overall yield. We will dissect three common, yet fundamentally different, approaches.

Fischer-Speier Esterification: The Brute-Force Approach

The Fischer-Speier esterification is the classic acid-catalyzed condensation of a carboxylic acid and an alcohol.[1][2] It typically employs a strong acid catalyst like sulfuric acid (H₂SO₄) and requires elevated temperatures to drive the reaction equilibrium by removing water.[3][4]

  • Mechanistic Consideration: The reaction begins with the protonation of the carboxylic acid's carbonyl oxygen, enhancing its electrophilicity for attack by the alcohol.[2][3][4]

  • Causality of Unsuitability: This method is poorly suited for synthesizing 2-(4-Piperidinyl)ethyl 2-furoate. The strong acid catalyst will indiscriminately protonate the basic piperidine nitrogen. This has two detrimental effects:

    • Electrostatic Repulsion: The resulting piperidinium cation creates electrostatic repulsion, hindering the approach of the protonated carboxylic acid.

    • Solubility Issues: Salt formation can lead to poor solubility in common non-polar solvents used for azeotropic water removal.

  • Verdict: While simple, Fischer esterification is inefficient and problematic for this specific substrate, leading to low conversion and complex purification. It is therefore not recommended.

Steglich Esterification: The Mild & Practical Workhorse

First reported in 1978, the Steglich esterification is a powerful method for forming esters under mild, neutral conditions, making it ideal for sensitive substrates.[5][6][7] The reaction utilizes a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with a catalytic amount of 4-dimethylaminopyridine (DMAP).[6][8]

  • Mechanistic Advantage: The carbodiimide activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[9][10] DMAP, being a superior nucleophile to the alcohol, intercepts this intermediate to form an N-acylpyridinium species.[5][8][9] This "active ester" is highly electrophilic and readily undergoes reaction with the alcohol to form the desired product, regenerating the DMAP catalyst.[8][10]

  • Why it Works Here: The reaction proceeds under neutral conditions, leaving the piperidine nitrogen unprotonated and available. The high efficiency of DMAP as an acyl transfer catalyst allows the reaction to occur at room temperature, preserving sensitive functional groups.[10][11] A key role of DMAP is also to suppress the intramolecular rearrangement of the O-acylisourea to a non-reactive N-acylurea byproduct, a common failure mode in slow carbodiimide-mediated reactions.[7][9]

  • Verdict: The Steglich esterification is an excellent choice for this transformation, offering high yields and operational simplicity.

Yamaguchi Esterification: The High-Performance Option

The Yamaguchi esterification is particularly renowned for its efficacy in synthesizing sterically hindered esters and macrolactones, but it is also a formidable tool for standard ester synthesis.[12][13][14] The process involves the formation of a mixed anhydride from the carboxylic acid and 2,4,6-trichlorobenzoyl chloride (TCBC, the Yamaguchi reagent), which is then reacted with the alcohol in the presence of a stoichiometric amount of DMAP.[12][15][16]

  • Mechanistic Power: The reaction proceeds in two stages. First, the 2-furoic acid reacts with TCBC in the presence of a tertiary amine base (like triethylamine) to form a mixed anhydride.[16][17] This anhydride is then subjected to nucleophilic attack by DMAP, which regioselectively attacks the less hindered furoyl carbonyl group to form the same highly reactive N-acylpyridinium intermediate seen in the Steglich reaction.[12][15] This intermediate is then rapidly consumed by the alcohol.

  • Why it Excels: The Yamaguchi protocol is known for its high yields, mild conditions, and rapid reaction times.[13][14][16] The in-situ formation of a highly activated intermediate drives the reaction to completion, often with greater efficiency than the Steglich method, especially if the alcohol is secondary or sterically demanding. For a primary alcohol like 2-(4-piperidinyl)ethanol, it provides a robust and reliable path to the product.

  • Verdict: The Yamaguchi esterification represents the gold standard for this synthesis, promising excellent yields and clean reaction profiles. It is the most highly recommended method.

Data Summary and Condition Comparison

The following table summarizes the key parameters and expected outcomes for the discussed esterification methods.

FeatureFischer-Speier EsterificationSteglich EsterificationYamaguchi Esterification
Reagents 2-Furoic Acid, 2-(4-Piperidinyl)ethanol, H₂SO₄ (cat.)2-Furoic Acid, 2-(4-Piperidinyl)ethanol, DCC/EDC, DMAP (cat.)2-Furoic Acid, 2,4,6-Trichlorobenzoyl Chloride, Et₃N, 2-(4-Piperidinyl)ethanol, DMAP
Solvent Toluene or Hexane (with Dean-Stark)Dichloromethane (DCM), Tetrahydrofuran (THF)Toluene, Dichloromethane (DCM), THF[14][16]
Temperature Reflux (60-110 °C)[1]0 °C to Room Temperature[18]Room Temperature
Reaction Time 1-10 hours[1]3-12 hours1-6 hours
Typical Yield < 30% (Predicted)75-90%> 90%
Key Advantage Inexpensive reagentsMild conditions, good yieldsVery high yields, fast, mild conditions[13][14]
Key Disadvantage Incompatible with basic amineByproduct (DCU) can complicate purificationRequires stoichiometric Yamaguchi reagent
Recommendation Not RecommendedRecommended Highly Recommended

Visualization of Reaction Mechanisms & Workflow

To clarify the chemical transformations and experimental design, the following diagrams are provided.

Steglich Esterification Mechanism

Steglich_Esterification Furoic_Acid 2-Furoic Acid O_Acylisourea O-Acylisourea Intermediate Furoic_Acid->O_Acylisourea DCC DCC Acylpyridinium N-Acylpyridinium (Active Ester) O_Acylisourea->Acylpyridinium + DMAP DCU DCU (Byproduct) O_Acylisourea->DCU DMAP_cat DMAP (Catalyst) DMAP_cat->Acylpyridinium Final_Ester Target Ester Acylpyridinium->Final_Ester Piperidinyl_Ethanol 2-(4-Piperidinyl)ethanol Piperidinyl_Ethanol->Final_Ester

Caption: The catalytic cycle of the Steglich esterification.

Yamaguchi Esterification Mechanism

Yamaguchi_Esterification Furoic_Acid 2-Furoic Acid Mixed_Anhydride Mixed Anhydride Furoic_Acid->Mixed_Anhydride TCBC TCBC + Et3N Acylpyridinium N-Acylpyridinium (Active Ester) Mixed_Anhydride->Acylpyridinium + DMAP TCB_Acid 2,4,6-Trichlorobenzoic Acid (Byproduct) Mixed_Anhydride->TCB_Acid DMAP DMAP (Stoichiometric) DMAP->Acylpyridinium Final_Ester Target Ester Acylpyridinium->Final_Ester Piperidinyl_Ethanol 2-(4-Piperidinyl)ethanol Piperidinyl_Ethanol->Final_Ester

Caption: Key steps in the Yamaguchi esterification protocol.

General Experimental Workflowdot

Workflow

Sources

Application

Application Note: Solvent Selection &amp; Recrystallization Protocol for 2-(4-Piperidinyl)ethyl 2-furoate Hydrochloride

This Application Note is designed for researchers and process chemists engaged in the purification of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride . As no specific public pharmacopeial monograph exists for this exact i...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists engaged in the purification of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride .

As no specific public pharmacopeial monograph exists for this exact intermediate, this guide applies First Principles of Organic Process Research & Development (OPRD) to design a robust recrystallization protocol. The methodology focuses on the specific physicochemical challenges of this molecule: the hydrolytic instability of the furoate ester and the high polarity of the piperidine hydrochloride salt.[1]

Executive Summary

Recrystallization of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride presents a dichotomy of solubility challenges. The hydrochloride salt moiety dictates high polarity and water solubility, while the furoate ester linkage introduces susceptibility to hydrolysis and transesterification.[1]

Standard "trial-and-error" approaches often lead to yield loss via hydrolysis (in aqueous systems) or "oiling out" (in non-polar antisolvents).[1] This protocol establishes Isopropanol (IPA) as the primary solvent candidate, with Methyl tert-butyl ether (MTBE) as the preferred antisolvent, balancing solubility differentials with chemical stability.[1]

Physicochemical Profile & Solubility Logic

To select the correct solvent, we must deconstruct the molecule’s functional groups and their interaction with solvent classes.[1]

Functional GroupPropertySolvent ImplicationRisk Factor
Piperidine HCl Ionic, High PolarityRequires polar protic solvents (Alcohols, Water) for dissolution.[1]Insoluble in Ether, Hexane, Toluene.[1]
Furoate Ester ElectrophilicSoluble in organics; potentially labile.[1]Hydrolysis: Avoid hot water/acidic water.Transesterification: Avoid boiling Methanol/Ethanol for extended periods.[1]
Ethyl Linker Lipophilic ChainAdds slight non-polar character.[1]Increases solubility in chlorinated solvents (DCM/Chloroform).[1]
The "Oiling Out" Phenomenon

Amine salts frequently "oil out" (separate as a second liquid phase) rather than crystallize when a non-polar antisolvent is added too quickly.[1] This occurs because the salt's melting point is depressed by impurities.[1]

  • Solution: Use a solvent system with a boiling point below the melting point of the salt, or employ a "seeding at cloud point" strategy.

Solvent Screening Protocol

Do not proceed to bulk purification without performing this micro-screen (100 mg scale).

Tier 1: Single Solvent Systems (Temperature Gradient)

Test solubility at RT (25°C) vs. Reflux.

  • Isopropanol (IPA): High Probability of Success.[1] Good solubility hot, poor cold.[1] Low risk of transesterification compared to MeOH.[1]

  • Ethanol (EtOH): Medium Probability.[2] Excellent solubility, but high risk of yield loss due to excessive solubility even at cold temps.[1]

  • Acetonitrile (ACN): High Probability.[1] A polar aprotic solvent that often crystallizes amine salts well.[1]

Tier 2: Binary Solvent Systems (Solvent/Antisolvent)

Dissolve in minimum Volume (V) of Solvent A, then add Solvent B until turbid.[1]

  • IPA / MTBE: (Recommended) MTBE is less flammable than diethyl ether and promotes better crystal growth.[1]

  • EtOH / Ethyl Acetate: Good alternative if IPA fails.[1]

  • Methanol / Diethyl Ether: High Risk.[1] Only use if compound is insoluble in IPA.[1]

Detailed Experimental Protocol

Method: Recrystallization via Binary Solvent System (IPA/MTBE)

Materials
  • Crude Compound: 2-(4-Piperidinyl)ethyl 2-furoate HCl

  • Solvent A: Isopropanol (HPLC Grade, dry)

  • Solvent B: MTBE (Methyl tert-butyl ether)[1]

  • Equipment: Round-bottom flask, reflux condenser, magnetic stir bar, oil bath.[1]

Step-by-Step Procedure
Phase 1: Dissolution[1]
  • Place crude solid in a round-bottom flask.

  • Add Isopropanol (IPA) (approx. 5 mL per gram of solid).

  • Heat to gentle reflux (82°C).

    • Critical Check: If the solid does not dissolve, add more IPA in 1 mL increments.[1]

    • Safety: Do not boil excessively to prevent thermal degradation of the furoate ester.[1]

  • Hot Filtration (Optional): If insoluble particles (dust, silica) remain, filter the hot solution quickly through a pre-warmed glass frit or Celite pad.[1]

Phase 2: Crystallization[1]
  • Remove from heat and allow the solution to cool to approx. 50°C.

  • Add MTBE dropwise with slow stirring.

    • Visual Cue: Stop adding MTBE the moment a faint, persistent cloudiness (turbidity) appears.[1]

  • Add a few drops of IPA to clear the cloudiness (restore solution).[1]

  • Seeding: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod to induce nucleation.[1]

  • Allow to cool to Room Temperature (RT) slowly (over 1-2 hours). Rapid cooling traps impurities.[1]

  • Chill in an ice bath (0-4°C) for 1 hour to maximize yield.

Phase 3: Isolation & Drying[1]
  • Filter the white crystalline solid using vacuum filtration (Buchner funnel).[1]

  • Wash: Wash the filter cake with a cold mixture of IPA/MTBE (1:3 ratio). Do not use pure IPA, it will dissolve your product.[1]

  • Drying: Dry in a vacuum oven at 40°C for 6-12 hours.

    • Note: Furoate esters can be volatile or sublime; ensure vacuum is not too high (<10 mbar) if the molecular weight is low, though the HCl salt effectively anchors it.[1]

Process Logic & Decision Tree (Visualization)

The following diagram illustrates the decision-making process for solvent selection, specifically tailored to avoid hydrolysis and oiling out.

RecrystallizationLogic Start Start: Crude 2-(4-Piperidinyl)ethyl 2-furoate HCl SolubilityCheck Solubility Check: Dissolve in hot IPA (80°C) Start->SolubilityCheck Dissolves Fully Dissolves? SolubilityCheck->Dissolves YesDissolves Cool to RT Dissolves->YesDissolves Yes NoDissolves Switch Solvent: Try Methanol or add minimal Water Dissolves->NoDissolves No CrystalsForm Crystals Form at RT? YesDissolves->CrystalsForm YesCrystals Cool to 0°C -> Filter CrystalsForm->YesCrystals Yes (High Yield) NoCrystals Add Antisolvent (MTBE) CrystalsForm->NoCrystals No (Solution remains clear) OilingOut Oiling Out Observed? NoCrystals->OilingOut YesOil Re-heat -> Add more IPA -> Cool Slower OilingOut->YesOil Yes NoOil Turbidity Reached -> Cool -> Filter OilingOut->NoOil No YesOil->YesDissolves Retry

Caption: Workflow for solvent selection and troubleshooting during the recrystallization of amine ester hydrochlorides.

Troubleshooting Guide

ObservationDiagnosisCorrective Action
Oiling Out The product is separating as a liquid before crystallizing.[1]The solution is too concentrated or the antisolvent was added too fast.[1] Re-heat, add more primary solvent (IPA), and cool very slowly with vigorous stirring.
Hydrolysis (Smell of Furoic Acid) The ester bond is breaking.[1]Check water content in solvents.[1][3][4] Avoid using water or wet alcohols.[1] Ensure temperature during dissolution does not exceed 80°C for long periods.[1]
Low Yield Product remains in mother liquor.[1]The solvent is too polar.[1] Boil off some solvent and add more antisolvent (MTBE), or cool to -20°C.
Colored Impurities Degradation products or starting materials.[1]Use activated charcoal during the hot dissolution phase (Phase 1), stir for 10 mins, then hot filter.

References

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical. (Standard reference for recrystallization techniques of amine salts).

  • Anderson, N. G. (2012).[1] Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.[1] (Source for solvent selection strategies in process chemistry). [1]

  • Perrin, D. D., & Armarego, W. L. F. (2009).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (General purification data for piperidine derivatives).

  • Beckmann, W. (2000).[1] Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH.[1] (Theory on antisolvent addition and oiling out).[1] [1]

Sources

Method

Application Notes and Protocols for Preclinical Dosing of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride in Animal Models

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive guide to developing dosing protocols for the novel compoun...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to developing dosing protocols for the novel compound, 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride, in preclinical animal models. In the absence of specific published data for this molecule, this guide synthesizes established principles of preclinical drug administration and draws upon the broad pharmacological context of piperidine-containing compounds. The protocols and recommendations herein are designed to be a robust starting point for researchers, emphasizing scientific integrity, experimental rigor, and the ethical use of laboratory animals.

Compound Profile: 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride

Chemical Structure: C₁₂H₁₈ClNO₃ Molecular Weight: 259.73 g/mol Synonyms: 2-(PIPERIDIN-4-YL)ETHYL FURAN-2-CARBOXYLATE HYDROCHLORIDE

The piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates.[1][2] Compounds containing this nitrogenous heterocycle exhibit diverse pharmacological activities, including but not limited to anticancer, antiviral, antimicrobial, analgesic, and central nervous system (CNS) effects.[2][3][4] The furoate ester component may influence the compound's pharmacokinetic properties, such as absorption and metabolism. Given the broad potential of piperidine derivatives, a systematic approach to determining the in vivo dosing regimen for 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is crucial for elucidating its therapeutic potential.

Foundational Principles of Preclinical Dosing

The design of any preclinical dosing protocol must be grounded in a thorough understanding of the test substance, the biological system, and established guidelines for animal welfare.

2.1. Substance Purity and Formulation

  • Grade of Compound: Whenever possible, a pharmaceutical-grade compound should be used.[5] If this is not feasible, the highest analytical grade bulk chemical should be employed, with a clear scientific justification provided in the study protocol.[5][6]

  • Vehicle Selection: The choice of vehicle is critical for ensuring the stability, solubility, and bioavailability of the test compound. The vehicle should be non-toxic and have minimal pharmacological activity at the administered volume. Common vehicles include sterile saline, phosphate-buffered saline (PBS), and aqueous solutions containing solubilizing agents like Tween 80 or DMSO. The final formulation should be sterile, particularly for parenteral routes, and have a pH close to physiological levels (6.8-7.2).[7][8]

  • Stability: The stability of the formulated compound should be assessed to ensure accurate dosing throughout the study.

2.2. Dose Selection Strategy

A tiered approach to dose selection is recommended, starting with a broad dose range and progressively narrowing to a therapeutically relevant and well-tolerated range.

  • Dose Range-Finding Study: An initial study using a small number of animals per group to test a wide range of doses. This helps to identify the maximum tolerated dose (MTD) and potential toxicities.

  • Acute Toxicity Study: A more formal study to determine the LD50 (the dose that is lethal to 50% of the animals) and to further characterize the compound's toxicity profile.

  • Pharmacokinetic (PK) Studies: These studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) of the compound. PK data informs the selection of appropriate dosing intervals.

  • Pharmacodynamic (PD) Studies: These studies evaluate the biological effect of the compound on the target of interest and help to establish a dose-response relationship.

Routes of Administration and Recommended Volumes

The choice of administration route depends on the physicochemical properties of the compound, the desired pharmacokinetic profile, and the specific animal model. The following table summarizes common routes and recommended maximum volumes for various laboratory animals.

SpeciesRoute of AdministrationMaximum Volume (mL/kg)
Mouse Oral (gavage)10
Intravenous (IV)5
Intraperitoneal (IP)10
Subcutaneous (SC)5
Intramuscular (IM)0.05 per site
Rat Oral (gavage)10
Intravenous (IV)5
Intraperitoneal (IP)10
Subcutaneous (SC)5
Intramuscular (IM)0.1 per site
Rabbit Oral (gavage)10
Intravenous (IV)5
Intraperitoneal (IP)10
Subcutaneous (SC)5
Intramuscular (IM)0.5 per site
Dog Oral (capsule/gavage)5
Intravenous (IV)5
Intramuscular (IM)0.5
Subcutaneous (SC)5

Data compiled from multiple sources.[7][8][9]

Detailed Experimental Protocols

The following are example protocols for the preparation and administration of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride. Note: These are general templates and must be adapted based on the specific experimental design and institutional animal care and use committee (IACUC) guidelines.

4.1. Protocol 1: Preparation of Dosing Solution

Objective: To prepare a sterile, injectable solution of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride.

Materials:

  • 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride powder

  • Sterile vehicle (e.g., 0.9% saline)

  • Sterile vials

  • Sterile magnetic stir bar

  • 0.22 µm sterile syringe filter

  • Laminar flow hood or biosafety cabinet

Procedure:

  • Aseptically weigh the required amount of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride in a sterile vial within a laminar flow hood.

  • Add a sterile magnetic stir bar to the vial.

  • Aseptically add the desired volume of sterile vehicle to the vial.

  • Stir the solution until the compound is completely dissolved. Gentle warming may be used if necessary, provided the compound is heat-stable.

  • Visually inspect the solution for any particulate matter.

  • Draw the solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter to the syringe.

  • Filter the solution into a final sterile vial.[7][8]

  • Label the vial with the compound name, concentration, date of preparation, and storage conditions.

4.2. Protocol 2: Oral Administration (Gavage) in Rodents

Objective: To administer a precise dose of the test compound directly into the stomach of a rodent.

Materials:

  • Prepared dosing solution

  • Appropriately sized gavage needle (flexible or rigid)

  • Syringe

  • Animal scale

Procedure:

  • Weigh the animal to determine the correct volume of dosing solution to administer.

  • Fill a syringe with the calculated volume of the dosing solution.

  • Gently but firmly restrain the animal.

  • Measure the gavage needle from the tip of the animal's nose to the last rib to ensure proper insertion depth.

  • With the animal's head tilted slightly upwards, gently insert the gavage needle into the esophagus. Do not force the needle.

  • Once the needle is in the correct position, slowly administer the dosing solution.

  • Carefully withdraw the needle.

  • Monitor the animal for any signs of distress.

4.3. Protocol 3: Intravenous (IV) Administration in Rodents (Tail Vein)

Objective: To administer the test compound directly into the systemic circulation for rapid distribution.

Materials:

  • Prepared dosing solution

  • Tuberculin syringe with a 27-30 gauge needle

  • Rodent restrainer

  • Heat lamp or warming pad

Procedure:

  • Weigh the animal and calculate the required dose volume.

  • Fill the syringe with the dosing solution, ensuring there are no air bubbles.

  • Place the animal in a restrainer, leaving the tail accessible.

  • Warm the tail using a heat lamp or warming pad to dilate the lateral tail veins.

  • Swab the tail with 70% ethanol.

  • Insert the needle, bevel up, into one of the lateral tail veins.

  • Slowly inject the dosing solution. If resistance is met or a bleb forms, the needle is not in the vein. Withdraw the needle and attempt injection at a more proximal site.

  • After successful injection, withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Return the animal to its cage and monitor for any adverse reactions.

Visualization of Experimental Workflow and Potential Signaling Pathway

Experimental Workflow for Preclinical Dosing Studies

experimental_workflow cluster_prep Preparation cluster_in_vivo In Vivo Studies cluster_analysis Data Analysis compound Compound Synthesis & Characterization formulation Formulation & Vehicle Selection compound->formulation Solubility, Stability dose_ranging Dose Range-Finding formulation->dose_ranging Test Article pk_pd Pharmacokinetics (PK) & Pharmacodynamics (PD) dose_ranging->pk_pd Tolerated Doses efficacy Efficacy Studies in Disease Models pk_pd->efficacy Optimal Dose & Schedule data_collection Data Collection (e.g., blood samples, tumor volume) efficacy->data_collection analysis Statistical Analysis data_collection->analysis report Reporting & Interpretation analysis->report

A generalized workflow for preclinical evaluation of a novel compound.

Hypothetical Signaling Pathway Modulation by a Piperidine Derivative

signaling_pathway compound 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride receptor Target Receptor (e.g., GPCR, Kinase) compound->receptor Binds & Modulates downstream_effector Downstream Effector (e.g., Adenylyl Cyclase, PLC) receptor->downstream_effector Activates/ Inhibits second_messenger Second Messenger (e.g., cAMP, IP3/DAG) downstream_effector->second_messenger Generates protein_kinase Protein Kinase Cascade (e.g., MAPK pathway) second_messenger->protein_kinase transcription_factor Transcription Factor (e.g., CREB, NF-κB) protein_kinase->transcription_factor Phosphorylates cellular_response Cellular Response (e.g., Proliferation, Apoptosis, Inflammation) transcription_factor->cellular_response Regulates Gene Expression

A potential mechanism of action for a piperidine-based compound.

Data Presentation

Clear and concise presentation of data is essential for the interpretation of study results. The following is a template for summarizing data from a dose-ranging study.

Table 1: Example Data Summary from a Dose-Ranging Study

GroupDose (mg/kg)RouteNo. of AnimalsClinical ObservationsBody Weight Change (%)Mortality
1VehicleIP3Normal+5.20/3
21IP3Normal+4.80/3
310IP3Normal+4.50/3
450IP3Mild lethargy+1.20/3
5100IP3Moderate lethargy, piloerection-2.51/3
6200IP3Severe lethargy, ataxia-8.73/3

Conclusion

The development of robust and reproducible dosing protocols is a cornerstone of preclinical drug discovery. While specific data for 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride is not yet publicly available, the principles and protocols outlined in this guide provide a solid framework for its systematic evaluation in animal models. By adhering to these guidelines and maintaining a commitment to scientific rigor, researchers can effectively characterize the in vivo profile of this and other novel piperidine derivatives.

References

  • University of Iowa. Substance Administration - Use of Drugs and Chemicals in Laboratory Animals (Guideline).
  • University of Michigan. Guidelines on Administration of Substances to Laboratory Animals.
  • Michigan State University. IG035: Guideline on Administration of Substances to Laboratory Animals.
  • West Virginia University IACUC. Guidelines: Administration of Substances to Research and Teaching Animals.
  • National Institutes of Health Office of Animal Care and Use. Guidelines for the Use of Non-Pharmaceutical Grade Compounds in Laboratory Animals.
  • BenchChem. Practical Applications of Piperidine Derivatives in Drug Discovery: Application Notes and Protocols.
  • BenchChem. Application Notes and Protocols: Development of Piperidine-Based Radioligands for Imaging.
  • PubMed. Piperidin-4-one: the potential pharmacophore.
  • ResearchGate. Piperidine nucleus in the field of drug discovery.
  • ChemBK. 2-(3-Piperidinyl)ethyl 2-furoate hydrochloride.

Sources

Technical Notes & Optimization

Troubleshooting

Identifying degradation products of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride

< Welcome to the technical support center for 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting ass...

Author: BenchChem Technical Support Team. Date: February 2026

<

Welcome to the technical support center for 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address frequently asked questions regarding the identification of its degradation products. Our goal is to equip you with the scientific rationale and practical methodologies to anticipate and characterize the stability of this molecule under various stress conditions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific challenges you might encounter during the analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride and its potential degradants.

Issue 1: Unidentified Peaks in HPLC Chromatogram After Forced Hydrolysis

Question: I've subjected my sample to acidic and basic hydrolysis, and my HPLC analysis shows several new, unidentified peaks. How can I determine the identity of these degradation products?

Answer:

The appearance of new peaks following hydrolysis strongly suggests the breakdown of the parent molecule. The most probable degradation pathway under these conditions is the cleavage of the ester linkage.[1][2]

Causality and Identification Strategy:

  • Primary Degradants: The primary degradation products from ester hydrolysis would be 2-furoic acid and 2-(4-piperidinyl)ethanol .

  • Confirmation with Reference Standards: The most straightforward approach is to co-inject commercially available reference standards of 2-furoic acid and 2-(4-piperidinyl)ethanol with your degraded sample. If the retention times of any of your unknown peaks match those of the standards, you have a preliminary identification.

  • LC-MS Analysis for Structural Elucidation: For definitive identification, Liquid Chromatography-Mass Spectrometry (LC-MS) is an indispensable tool.[3][4] It provides the molecular weight of the unknown compounds.

    • The expected mass-to-charge ratio (m/z) for protonated 2-furoic acid ([M+H]⁺) is approximately 113.02.

    • The expected m/z for protonated 2-(4-piperidinyl)ethanol ([M+H]⁺) is approximately 130.12.

  • Tandem MS (MS/MS): To further confirm the structures, you can perform tandem mass spectrometry (MS/MS) on the parent ions of the suspected degradation products. The fragmentation patterns will provide structural information that can be compared to the known fragmentation of the reference standards.[5]

Experimental Protocol: Acid and Base Hydrolysis (Forced Degradation)

This protocol is a starting point and may require optimization based on the stability of your specific compound. The goal is to achieve 5-20% degradation.[6][7]

ParameterAcid HydrolysisBase Hydrolysis
Reagent 0.1 M Hydrochloric Acid (HCl)0.1 M Sodium Hydroxide (NaOH)
Solvent Typically water or a co-solvent if solubility is an issue.Typically water or a co-solvent.
Temperature Room temperature initially, may be increased to 50-60°C if no degradation is observed.[7]Room temperature initially, may be increased to 50-60°C.[7]
Duration Monitor at intervals (e.g., 2, 4, 8, 24 hours) until target degradation is achieved.Monitor at intervals until target degradation is achieved.
Neutralization Neutralize with an equivalent amount of base (e.g., 0.1 M NaOH) before analysis.Neutralize with an equivalent amount of acid (e.g., 0.1 M HCl) before analysis.
Issue 2: Appearance of Unexpected Degradants Under Oxidative Stress

Question: After exposing my sample to oxidative stress (e.g., hydrogen peroxide), I'm observing degradation products that are not consistent with simple ester hydrolysis. What could be happening?

Answer:

2-(4-Piperidinyl)ethyl 2-furoate hydrochloride has two primary sites susceptible to oxidation: the furan ring and the piperidine ring.

Causality and Identification Strategy:

  • Furan Ring Oxidation: The furan ring is susceptible to oxidation, which can lead to ring-opening products.[8][9][10][11][12] This can result in the formation of reactive species like endoperoxides, which can further rearrange to form various dicarbonyl compounds.[11] The exact products can be complex and depend on the specific oxidizing agent and reaction conditions.

  • Piperidine Ring Oxidation: The piperidine ring can also undergo oxidation. The nitrogen atom can be oxidized, and the carbon atoms adjacent to the nitrogen are also potential sites of oxidation.[13][14][15] This can lead to the formation of products such as N-oxides, imines (e.g., 2,3,4,5-tetrahydropyridine), or even ring-opened products.[13][14]

  • Analytical Approach:

    • LC-MS is crucial: Due to the complexity of potential oxidative degradation products, LC-MS is the primary analytical tool for characterization.[3][4] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements, aiding in the determination of elemental compositions.

    • Forced Degradation Study Design: A systematic forced degradation study under various oxidative conditions (e.g., different concentrations of H₂O₂, different temperatures) can help in understanding the degradation pathway.

Experimental Protocol: Oxidative Degradation

ParameterCondition
Oxidizing Agent 3% to 30% Hydrogen Peroxide (H₂O₂)
Solvent Water or a suitable organic solvent.
Temperature Room temperature, may be increased if necessary.
Duration Monitor over time to achieve the desired level of degradation.

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride?

A1: Based on its chemical structure, the most probable degradation pathways are:

  • Hydrolysis: Cleavage of the ester bond to form 2-furoic acid and 2-(4-piperidinyl)ethanol. This is a common degradation pathway for ester-containing drugs.[1]

  • Oxidation: Degradation of the furan and/or piperidine rings. The furan ring is known to be susceptible to oxidative cleavage.[8][10][11] The piperidine ring can also be oxidized, particularly at the nitrogen atom and adjacent carbons.[13][14]

  • Photolysis: Degradation upon exposure to light. Both the furan and piperidine moieties can be susceptible to photodegradation.[3][13]

  • Thermal Degradation: Degradation at elevated temperatures, which can accelerate both hydrolysis and oxidation.[3]

Q2: What is a stability-indicating method and why is it important?

A2: A stability-indicating method is a validated analytical procedure that can accurately and specifically detect changes in the concentration of the active pharmaceutical ingredient (API) over time, without interference from degradation products, impurities, or excipients.[16] Its importance lies in ensuring that the analytical method used for stability studies can reliably separate and quantify the API from any potential degradants that may form, thus providing a true measure of the drug's stability.[16]

Q3: What analytical techniques are most suitable for identifying and quantifying degradation products?

A3: A combination of techniques is often employed:

  • High-Performance Liquid Chromatography (HPLC): This is the workhorse for separating the parent drug from its degradation products.[3][4] A reversed-phase HPLC (RP-HPLC) method is commonly developed for this purpose.[17]

  • Mass Spectrometry (MS): When coupled with HPLC (LC-MS), MS is a powerful tool for identifying unknown degradation products by providing molecular weight and structural information.[3][4]

  • Gas Chromatography (GC): GC can be useful for analyzing volatile degradation products.[3]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation of isolated degradation products, NMR is the gold standard.

Q4: How do I design a comprehensive forced degradation study?

A4: A comprehensive forced degradation or stress testing study should expose the drug substance to a variety of conditions that are more severe than the expected storage conditions.[16][18][19][20] The goal is to generate potential degradation products to develop and validate a stability-indicating method. Key conditions to include are:

  • Acid Hydrolysis: (e.g., 0.1 M HCl)

  • Base Hydrolysis: (e.g., 0.1 M NaOH)

  • Oxidation: (e.g., 3-30% H₂O₂)

  • Thermal Stress: (e.g., dry heat at an elevated temperature)[21]

  • Photostability: Exposure to light of a specified wavelength and intensity, as per ICH Q1B guidelines.[7]

The extent of degradation should ideally be between 5-20%.[6][7]

Visualizing Degradation Pathways and Workflows

Degradation Pathway of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride

G parent 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride hydrolysis Hydrolysis (Acid/Base) parent->hydrolysis oxidation Oxidation (e.g., H2O2) parent->oxidation photolysis Photolysis (UV/Vis Light) parent->photolysis furoic_acid 2-Furoic Acid hydrolysis->furoic_acid piperidinyl_ethanol 2-(4-Piperidinyl)ethanol hydrolysis->piperidinyl_ethanol furan_opened Furan Ring-Opened Products oxidation->furan_opened piperidine_oxidized Piperidine Ring Oxidation Products oxidation->piperidine_oxidized photo_degradants Photodegradation Products photolysis->photo_degradants

Caption: Potential degradation pathways for 2-(4-Piperidinyl)ethyl 2-furoate HCl.

Workflow for Identification of Degradation Products

G start Start: Sample of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride forced_degradation Perform Forced Degradation (Hydrolysis, Oxidation, Photolysis, Thermal) start->forced_degradation hplc_analysis Analyze by Stability-Indicating HPLC Method forced_degradation->hplc_analysis detect_peaks Detect and Quantify Degradation Peaks hplc_analysis->detect_peaks peak_purity Assess Peak Purity (e.g., PDA Detector) detect_peaks->peak_purity end End: Identify and Quantify Degradation Products detect_peaks->end If all peaks identified lc_ms Identify Unknowns using LC-MS/MS peak_purity->lc_ms If unknown peaks present characterize Characterize Structure (Fragmentation Analysis) lc_ms->characterize characterize->end

Caption: A typical workflow for the identification of drug degradation products.

References

  • Al-Ostoot, F. H., Al-attar, A., Al-khazraji, T., & Al-shammari, A. M. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(4). Retrieved from [Link]

  • Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from [Link]

  • Riffault, V., Bedjanian, Y., & Maza, Y. G. (2020). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. ACS Earth and Space Chemistry, 4(12), 2326-2336. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Retrieved from [Link]

  • Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hata, T., Highuchi, T., & Kegang, W. (2007). The role of forced degradation in developing stability-indicating methods. Journal of Pharmaceutical and Biomedical Analysis, 44(1), 1-14. Retrieved from [Link]

  • Riffault, V., Bedjanian, Y., Maza, Y. G., & Tomas, A. (2020). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperazine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 124(50), 10565-10577. Retrieved from [Link]

  • Vallejo, D. D., Baker, M. H., & Yang, Y. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America, 41(1), 22-29. Retrieved from [Link]

  • Riffault, V., Bedjanian, Y., & Maza, Y. G. (2020). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. White Rose Research Online. Retrieved from [Link]

  • Slideshare. (n.d.). Detection identification characterization of degraded products. Retrieved from [Link]

  • Riffault, V., Bedjanian, Y., & Maza, Y. G. (2020). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 124(50), 10565-10577. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Oxidation of furans (Review). Retrieved from [Link]

  • Wang, T., Zhang, M., Zheng, Y., Seong, J., Lah, M. S., & Koo, S. (2021). Furan oxidation by Mn(III)/Co(II) catalysts – application to benzofuran synthesis. Organic & Biomolecular Chemistry, 19(38), 8344-8348. Retrieved from [Link]

  • Zhang, Y., et al. (2022). Ultraviolet photodissociation facilitates mass spectrometry-based structure elucidation with pyrrolidine and piperidine containing compounds. Journal of Pharmaceutical and Biomedical Analysis, 211, 114622. Retrieved from [Link]

  • Google Patents. (2016). WO2016126975A1 - Synthetic process for preparing 2-furoic acid derivatives.
  • Organic Syntheses. (n.d.). Hexanoic acid, 2-fluoro-, ethyl ester, (R)- and (S)-. Retrieved from [Link]

  • Science.gov. (n.d.). stability-indicating rp-hplc method: Topics by Science.gov. Retrieved from [Link]

  • Pharmaceutical Technology. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

  • BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

  • SciSpace. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Catalytic activity in the hydrolysis of phenyl esters of α-furoic acid. Retrieved from [Link]

  • MDPI. (n.d.). Biomass Derived Chemicals: Furfural Oxidative Esterification to Methyl-2-furoate over Gold Catalysts. Catalysts, 9(12), 1033. Retrieved from [Link]

  • Chemguide. (n.d.). hydrolysis of esters. Retrieved from [Link]

  • PubMed. (1987). Metabolism of ethyl 2-(4-chlorophenyl)-5-(2-furyl)-oxazole-4-acetate, a new hypolipidemic agent, in the rat, rabbit, and dog. Glucuronidation of carboxyl group and cleavage of furan ring. Drug Metabolism and Disposition, 15(2), 262-266. Retrieved from [Link]

  • PubMed. (2020). Stability and Degradation Pathways of Different Psychoactive Drugs in Neat and in Buffered Oral Fluid. Journal of Analytical Toxicology, 44(6), 570-579. Retrieved from [Link]

  • CONICET. (n.d.). Stability-indicating methods in current pharmaceutical analysis. Trends in Analytical Chemistry, 69, 1-13. Retrieved from [Link]

  • International Journal of Pharmaceutical Research and Development. (2024). Stability indicating method development and validation for the determination of piperaquine tetraphosphate and dihydro artemisinin by RP HPLC. International Journal of Pharmaceutical Research and Development, 6(1), 38-52. Retrieved from [Link]

  • International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Validated stability indicating RP-HPLC method for the determination of phenazone and lidocaine hydrochloride in bulk and dosage form. Retrieved from [Link]

  • Amazon S3. (n.d.). “DEVELOPMENT AND VALIDATION OF A STABILITY INDICATING CHROMATOGRAPHIC METHODS FOR SIMULTANEOUS ESTIMATION OF SELECTED DRUGS IN”. Retrieved from [Link]

  • Publications Office of the European Union. (2023). Commission Delegated Regulation (EU) 2023/196. Retrieved from [Link]

  • PubMed. (2005). Structure-activity relationships of 1-alkyl-5-(3,4-dichlorophenyl)-5-{2-[3-(substituted)-1-azetidinyl]-ethyl}-2-piperidones. Part 2: Improving oral absorption. Bioorganic & Medicinal Chemistry Letters, 15(17), 3957-3961. Retrieved from [Link]

  • ResearchGate. (n.d.). Forced Degradation of Mometasone Furoate and Development of Two RP-HPLC Methods for Its Determination with Formoterol Fumarate or Salicylic Acid. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Isolating High-Purity 2-(4-Piperidinyl)ethyl 2-furoate

An Application Scientist's Guide to Technical Support Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. The synthesis of 2-(4-Piperidinyl)ethyl 2-furoate, a key int...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Scientist's Guide to Technical Support

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. The synthesis of 2-(4-Piperidinyl)ethyl 2-furoate, a key intermediate, presents unique purification challenges due to its bifunctional nature, containing both an ester and a basic piperidine moiety. This guide provides in-depth, experience-driven answers to common issues encountered during its isolation, ensuring you can achieve high purity and batch-to-batch consistency.

Frequently Asked Questions (FAQs): Understanding Common Impurities

This section addresses the most common questions regarding the origin and identity of impurities that arise during the synthesis, which is typically a Fischer esterification reaction.[1][2]

Q1: After my reaction workup, what are the most likely impurities I should expect in my crude product?

A: In a typical Fischer esterification using 2-furoic acid and 2-(4-piperidinyl)ethanol with an acid catalyst (e.g., H₂SO₄), the primary impurities are predictable byproducts of an equilibrium-driven reaction.[2][3]

  • Unreacted Starting Materials: 2-furoic acid and 2-(4-piperidinyl)ethanol.

  • Catalyst Residue: The strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[1]

  • Reaction Byproduct: Water, which is formed during the esterification and can mediate hydrolysis if not properly removed.[2]

  • Side-Reaction Products: Potential for small amounts of dimers or products from the degradation of the furan ring under harsh acidic conditions.

Q2: My crude product tests acidic, and my NMR shows a broad peak. What is the cause?

A: This is a classic sign of residual 2-furoic acid and/or the strong acid catalyst used in the reaction. The carboxylic acid proton of 2-furoic acid is exchangeable and often appears as a broad singlet in the NMR spectrum. To confirm, you can shake a small sample of your crude product in an organic solvent with water and test the pH of the aqueous layer. An acidic pH confirms the presence of these impurities.

Q3: The isolated product is a persistent oil or a waxy solid that is difficult to handle and purify. Why won't it crystallize?

A: This is one of the most common challenges. There are two primary causes:

  • Presence of Impurities: Even small amounts of unreacted starting materials or byproducts can act as "crystallization inhibitors," disrupting the lattice formation required for a crystalline solid.

  • Product Form: The free-base form of 2-(4-Piperidinyl)ethyl 2-furoate may inherently have a low melting point or exist as an oil at room temperature. For amine-containing compounds, converting the product to a salt is a highly effective strategy to induce crystallinity and facilitate purification.[4][5] Salts, like hydrochlorides or oxalates, often form well-defined, higher-melting-point crystals.[6]

Troubleshooting Guide: Step-by-Step Purification Protocols

This section provides detailed workflows to address the challenges identified above. The key to success is a systematic approach that removes specific classes of impurities at each stage.

Protocol 1: Initial Purification via Liquid-Liquid Extraction

This protocol is designed to remove the bulk of ionic and water-soluble impurities from the crude reaction mixture.

Objective: To separate the desired ester from the acid catalyst, unreacted 2-furoic acid, and excess 2-(4-piperidinyl)ethanol.

Methodology:

  • Quenching & Dilution: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Dilute the mixture with an appropriate organic solvent in which your product is soluble but immiscible with water (e.g., ethyl acetate, dichloromethane).

  • Acidic Impurity Removal: Transfer the mixture to a separatory funnel. The basic wash with NaHCO₃ neutralizes the acid catalyst and deprotonates the unreacted 2-furoic acid, converting them into their respective salts, which are highly soluble in the aqueous layer.[3][7] Drain and discard the aqueous layer.

  • Water Wash: Wash the organic layer with water and then with brine (saturated NaCl solution) to remove any remaining water-soluble impurities and salts. This also helps to break up any emulsions.

  • Drying & Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

The resulting crude product is now free of acidic impurities but may still contain unreacted alcohol and other organic-soluble contaminants.

Diagram 1: Liquid-Liquid Extraction Workflow

A Crude Reaction Mixture (Ester, SMs, Acid Catalyst) B 1. Dilute with Ethyl Acetate 2. Quench with aq. NaHCO₃ A->B C Separatory Funnel (Two Phases) B->C D Aqueous Layer (Furoate Salt, Catalyst Salt) Discard C->D Separate E Organic Layer (Ester, Unreacted Alcohol) C->E Separate F Wash with Brine E->F G Dry over Na₂SO₄ F->G H Filter & Concentrate G->H I Crude Free Base Ester H->I

Caption: Workflow for initial product cleanup.

Protocol 2: High-Purity Isolation via Salt Formation & Recrystallization

This is the most robust method for obtaining high-purity, crystalline 2-(4-Piperidinyl)ethyl 2-furoate. By converting the amine to a salt, we exploit its basicity to achieve excellent separation from neutral impurities.[5][8]

Objective: To purify the crude free base ester by converting it to a crystalline salt, separating it from neutral impurities via recrystallization.

Methodology:

  • Salt Formation:

    • Dissolve the crude free base ester (obtained from Protocol 1) in a minimal amount of a suitable solvent (e.g., isopropanol (IPA) or diethyl ether).

    • Slowly add a stoichiometric amount (1.0-1.1 equivalents) of an acid. A solution of HCl in ether is common for forming hydrochlorides. For oxalates, a solution of oxalic acid in IPA can be used.[6]

    • Stir the mixture. The salt will often precipitate immediately. If not, cooling the mixture in an ice bath or adding a non-polar co-solvent (like hexanes) can induce precipitation.[5]

  • Isolation of Crude Salt: Collect the precipitated salt by vacuum filtration. Wash the filter cake with a small amount of cold solvent (e.g., cold diethyl ether) to remove residual soluble impurities.

  • Recrystallization:

    • Transfer the crude salt to a clean flask.

    • Add a minimal amount of a suitable recrystallization solvent or solvent system (see Table 1) and heat the mixture until the solid completely dissolves.

    • Allow the solution to cool slowly to room temperature. Crystal formation should begin.

    • Once at room temperature, place the flask in an ice bath or refrigerator to maximize crystal yield.

  • Final Isolation: Collect the pure crystalline salt by vacuum filtration, wash with a small volume of cold recrystallization solvent, and dry under vacuum.

Diagram 2: Purification via Salt Crystallization

A Crude Free Base (in IPA or Ether) B Add 1.1 eq. Acid (e.g., HCl/Ether) A->B C Precipitated Crude Salt B->C D Filter & Wash with cold Ether C->D E Dissolve in min. hot solvent (e.g., EtOH) D->E F Cool Slowly to Crystallize E->F G Pure Crystalline Salt F->G H Filter & Dry G->H I High-Purity Product (Salt Form) H->I

Caption: Workflow from crude base to pure salt.

Solvent SystemTarget Impurities RemovedRationale & Comments
Ethanol/Diethyl EtherNon-polar impurities, unreacted alcoholThe salt is soluble in hot ethanol but much less soluble in cold ethanol or diethyl ether. Adding ether as an anti-solvent at the end can improve yield.
Isopropanol (IPA)/HeptaneModerately polar to non-polar impuritiesSimilar to the ethanol system. Heptane is an excellent anti-solvent to induce crystallization once the product is dissolved in a minimal amount of hot IPA.
AcetonitrileVarious impuritiesA good polar aprotic solvent. The salt should have a significant solubility difference between hot and cold acetonitrile.
ToluenePolar impuritiesA non-hydroxylic solvent that avoids any risk of transesterification, which can be a concern with alcohol-based solvents if any free acid remains.[7]

Table 1: Recommended Recrystallization Solvents for Amine Salts

Advanced Troubleshooting

Q4: I've performed the salt recrystallization, but my product purity is still below 99%. What's my next step?

A: If recrystallization is insufficient, it implies the presence of impurities with very similar solubility properties to your product. In this case, preparative chromatography is the recommended next step.

  • Silica Gel Column Chromatography: This technique can be effective but may be challenging. The free base form of the product is often used for silica gel chromatography. A solvent system like dichloromethane/methanol with a small amount of triethylamine (e.g., 0.5-1%) can be used. The triethylamine suppresses the "streaking" of the basic amine on the acidic silica gel.

  • Reverse-Phase HPLC: For achieving the highest purity levels (>99.5%), preparative reverse-phase HPLC is the gold standard. A typical mobile phase would be a gradient of water and acetonitrile containing a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid.

Q5: How do I convert my purified salt back to the free base if required for the next reaction step?

A: Liberating the free base from its salt is a straightforward reversal of the initial purification workup.

  • Dissolve the pure salt in water.

  • Add a base (e.g., NaHCO₃ or a dilute NaOH solution) until the aqueous layer is basic (pH > 9).

  • Extract the liberated free base into an organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.[8]

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the pure free base.

References

  • Chempedia. (n.d.). General procedures for the purification of Esters. LookChem. [Link]

  • ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

  • Google Patents. (1987).
  • University of Alberta. (n.d.). Isolation (Recovery). Organic Web Chem. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

  • Sciencemadness.org. (2009). Forming oxalate salts of amines. [Link]

  • HSC Chemistry & Physics. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. [Link]

  • Wikipedia. (n.d.). Fischer–Speier esterification. [Link]

  • University of Geneva. (n.d.). Guide for crystallization. [Link]

  • Chemguide. (n.d.). esterification - alcohols and carboxylic acids. [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of 2-(4-Piperidinyl)ethyl 2-furoate Hydrochloride

Subject: Troubleshooting Aqueous Stability, Solubility, and Degradation Document ID: TS-PEF-HCl-001 Audience: Analytical Chemists, formulation Scientists, Pharmacologists Last Updated: October 26, 2025 Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Aqueous Stability, Solubility, and Degradation Document ID: TS-PEF-HCl-001 Audience: Analytical Chemists, formulation Scientists, Pharmacologists Last Updated: October 26, 2025

Executive Summary & Chemical Profile

Compound: 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride Class: Heterocyclic Ester / Piperidine Derivative Key Vulnerabilities: Ester Hydrolysis (pH-dependent), Furan Oxidation (Photosensitivity), Free-base Precipitation.

This guide addresses the specific stability challenges of 2-(4-Piperidinyl)ethyl 2-furoate HCl in aqueous environments. As a hydrochloride salt of a secondary amine containing a furoate ester, this molecule presents a "stability paradox": the salt form requires acidity for solubility, but the ester linkage is susceptible to hydrolysis if that acidity is too strong, and rapidly degrades in alkaline conditions.

Critical Troubleshooting Guides (FAQs)
Issue 1: "My compound is disappearing from the HPLC trace, but I see a new early-eluting peak."

Diagnosis: Ester Hydrolysis. The ester bond linking the furoate head and the piperidine tail has cleaved. This is the most common mode of failure in aqueous solution.

  • The Mechanism: Water (or hydroxide ions) attacks the carbonyl carbon of the ester.[1]

  • The Products: The molecule splits into 2-Furoic Acid (the early eluting peak) and 4-Piperidineethanol .

  • Root Cause:

    • High pH: If you buffered the solution to pH > 7.0 to match physiological conditions, you accelerated "saponification" (alkaline hydrolysis).

    • Temperature: Autoclaving or heating this solution will destroy it.

Corrective Action:

  • Check pH: Ensure the storage solution is pH 3.0 – 5.0 . The native HCl salt naturally provides this acidity; do not neutralize it for storage.

  • Temperature Control: Store aqueous stocks at +4°C. For long-term storage (>24 hours), freeze at -20°C or -80°C.

  • Buffer Selection: Avoid nucleophilic buffers (e.g., Tris, Imidazole) which can catalyze ester cleavage. Use Citrate or Acetate buffers if buffering is strictly necessary.

Issue 2: "The solution turned cloudy/precipitated upon dilution into assay buffer."

Diagnosis: Free-Base Crash Out. You have likely exceeded the solubility limit of the free base form of the piperidine.

  • The Science: The HCl salt is highly water-soluble because the piperidine nitrogen is protonated (

    
    ). The pKa of the piperidine nitrogen is approximately 10.8–11.0 . However, if you dilute the stock into a buffer at pH 7.4 (PBS), a fraction of the molecules deprotonate. While the piperidine is still largely protonated at pH 7.4, the solubility equilibrium shifts. If the concentration is high (>10 mM), the neutral free base may precipitate.
    
  • Common Trap: Diluting a high-concentration DMSO stock directly into cold PBS.

Corrective Action:

  • Step-Down Dilution: Predilute in water (pH < 6) before adding to the final assay buffer.

  • Concentration Limit: Keep final assay concentrations below 100 µM if working at pH 7.4.

  • Solvent Assist: Maintain 1-2% DMSO in the final aqueous buffer to solubilize the transient free base.

Issue 3: "The solution has turned yellow or brown over time."

Diagnosis: Furan Ring Oxidation/Photodegradation. Furan rings are electron-rich dienes. They are susceptible to photo-oxidation, reacting with singlet oxygen to form unsaturated dicarbonyls, which polymerize into yellow/brown pigments.

Corrective Action:

  • Light Protection: Store solid powder and solutions in amber vials. Wrap clear tubes in aluminum foil.

  • Deoxygenation: For critical kinetic studies, degas buffers with Nitrogen or Argon to remove dissolved oxygen.

Visualizing the Instability
Diagram 1: The Hydrolysis Degradation Pathway

This diagram illustrates the irreversible breakdown of the compound in aqueous media.

HydrolysisPathway cluster_conditions Catalysts Parent Parent Molecule (2-(4-Piperidinyl)ethyl 2-furoate) Transition Tetrahedral Intermediate Parent->Transition + H2O / OH- ProductA 2-Furoic Acid (HPLC: Early Peak) Transition->ProductA Cleavage ProductB 4-Piperidineethanol (HPLC: Late/No UV) Transition->ProductB High pH (>7) High pH (>7) High pH (>7)->Transition Heat Heat Heat->Transition

Caption: Mechanism of ester hydrolysis yielding 2-furoic acid and 4-piperidineethanol. High pH and heat accelerate the transition state formation.

Experimental Protocols
Protocol A: Stability-Indicating HPLC Method

Use this protocol to validate the integrity of your stock solution.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (Furoate absorption max).

    • Note: 4-Piperidineethanol has weak UV absorbance and may not appear clearly; rely on the Parent and 2-Furoic Acid peaks.

  • Acceptance Criteria:

    • Parent Peak Area > 95%.[2][3]

    • Furoic Acid Peak (relative retention time ~0.3-0.4) < 2%.[4][5]

Protocol B: Preparation of Stable Stock Solutions
ParameterRecommended ConditionWhy?
Solvent DMSO (Anhydrous)Prevents hydrolysis completely during storage.
Concentration 10 mM - 50 mMHigh concentration minimizes surface adsorption losses.
Storage Temp -20°CArrhenius equation: lower T = exponentially slower degradation.
Aqueous Dilution Water (pH ~5.5) Use distilled water for intermediate steps. Do not store in PBS.
Freeze/Thaw Max 3 cyclesRepeated condensation introduces moisture into DMSO stocks.
Decision Tree for Troubleshooting

TroubleshootingTree Start Problem Observed CheckType Visual or Analytical? Start->CheckType Visual Visual Change CheckType->Visual Analytical HPLC/LCMS Data CheckType->Analytical Precipitate Precipitate/Cloudy Visual->Precipitate Color Yellow/Brown Visual->Color ActionPrecip pH too high? Check Solubility Limit. Add DMSO co-solvent. Precipitate->ActionPrecip ActionColor Oxidation. Protect from light. Discard if >10% colored. Color->ActionColor ExtraPeak New Peak (Early) Analytical->ExtraPeak LossMass Loss of Parent Mass Analytical->LossMass ActionHydrolysis Ester Hydrolysis. Lower pH. Prepare fresh. ExtraPeak->ActionHydrolysis LossMass->ActionHydrolysis

Caption: Diagnostic flowchart for identifying precipitation (solubility) vs. degradation (chemical) issues.

References & Authority
  • International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[6][7][8] (Defines stress testing protocols for hydrolysis and photostability).

  • Larson, R. A., & Weber, E. J. (1994). Reaction Mechanisms in Environmental Organic Chemistry. (Authoritative text on ester hydrolysis kinetics in aqueous systems).

  • PubChem Compound Summary. 2-Furoic Acid (Degradation Product). (Provides pKa and physical property data for the breakdown product).

  • Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. (Source for Piperidine pKa values ~11.0).

Disclaimer: This guide is intended for research use only. The stability data provided is based on functional group analysis and standard organic chemistry principles for furoate esters and piperidine salts.

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Development Guide: 2-(4-Piperidinyl)ethyl 2-furoate Hydrochloride Purity

Executive Summary The Verdict: For the purity analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride , traditional acidic C18 methods are suboptimal , resulting in severe peak tailing ( ) and poor resolution of polar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Verdict: For the purity analysis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride , traditional acidic C18 methods are suboptimal , resulting in severe peak tailing (


) and poor resolution of polar impurities.

The Solution: This guide validates a High-pH Reversed-Phase (pH 9.5) approach using Hybrid Particle Technology (HPT). By deprotonating the piperidine nitrogen (


), this method eliminates silanol interactions, achieving a Tailing Factor of 

and superior resolution of the hydrolysis degradant (2-furoic acid).

Part 1: The Challenge – Chemistry & Chromatography

The Analyte

The molecule consists of three distinct functional zones that dictate chromatographic behavior:

  • Piperidine Ring (Secondary Amine): Highly basic. At neutral or low pH, this nitrogen is protonated (

    
    ).
    
  • Furan Ring: Provides the UV chromophore (

    
    ).
    
  • Ester Linkage: Susceptible to hydrolytic degradation into 2-Furoic Acid and 2-(4-Piperidinyl)ethanol .

The "Silanol Trap"

The core difficulty in analyzing this molecule is the Secondary Amine .

  • Mechanism: On standard silica-based C18 columns, residual silanol groups (

    
    ) dissociate to 
    
    
    
    above pH 3.5.
  • Interaction: The protonated piperidine (

    
    ) undergoes ionic retention with these silanols.
    
  • Result: Kinetic lag, resulting in broad, tailing peaks and variable retention times.

Part 2: Comparative Analysis (Method A vs. Method B)

We compared two distinct methodological approaches to solve the purity analysis challenge.

Method A: The Traditional Approach (Low pH)

Standard acidic mobile phase often used for generic API screening.

  • Column: Standard C18 (5 µm, 4.6 x 150 mm)[1]

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2)

  • Mobile Phase B: Acetonitrile

  • Logic: Low pH suppresses silanol ionization (

    
     remains neutral).
    
Method B: The Modern Approach (High pH)

Alkaline mobile phase using hybrid particles resistant to silica dissolution.

  • Column: Hybrid C18 (e.g., BEH/CSH technology), 3.5 µm, 4.6 x 100 mm

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (adjusted to pH 9.5 with

    
    )
    
  • Mobile Phase B: Acetonitrile

  • Logic: High pH keeps the piperidine neutral (

    
    ), eliminating ionic interaction with the stationary phase.
    
Experimental Data Comparison
ParameterMethod A (Low pH / Std C18)Method B (High pH / Hybrid C18)Status
Peak Shape (

)
2.4 (Severe Tailing)1.1 (Symmetrical) ✅ Method B Wins
Plate Count (

)
~4,500>12,000 ✅ Method B Wins
Resolution (

)
*
1.84.5 ✅ Method B Wins
Sensitivity (S/N) Low (Broad peak)High (Sharp peak) ✅ Method B Wins
Run Time 25 mins12 mins ✅ Method B Wins

*Resolution calculated between the main peak and the closest impurity (2-(4-Piperidinyl)ethanol).

Part 3: Detailed Protocol (Recommended Method B)

This protocol is self-validating. The use of a specific pH (9.5) ensures the amine is >95% deprotonated.

Reagents & Equipment
  • Buffer: Ammonium Bicarbonate (HPLC Grade).

  • pH Adjuster: Ammonium Hydroxide (25%).

  • Column: Waters XBridge BEH C18 or Agilent Poroshell HPH-C18 (Must be high-pH stable).

  • Wavelength: 254 nm (Furan absorption).[2]

Mobile Phase Preparation
  • Buffer (MPA): Dissolve 0.79 g Ammonium Bicarbonate in 1000 mL HPLC water (10 mM).

  • pH Adjustment: Add Ammonium Hydroxide dropwise until pH reaches 9.5 ± 0.1 . Filter through 0.22 µm nylon filter.

  • Organic (MPB): 100% Acetonitrile (Degassed).

Gradient Program

Flow Rate: 1.0 mL/min | Temp: 35°C | Injection: 5 µL

Time (min)% Mobile Phase A% Mobile Phase BEvent
0.0955Initial Hold
2.0955Elute Polar Impurities
10.04060Gradient Ramp
12.0595Column Wash
12.1955Re-equilibration
16.0955End
Impurity Profile (Relative Retention)
  • 0.3 RRT: 2-Furoic Acid (Ionized at pH 9.5, elutes in void volume).

  • 0.6 RRT: 2-(4-Piperidinyl)ethanol.

  • 1.0 RRT: 2-(4-Piperidinyl)ethyl 2-furoate (Main Peak).

  • 1.2 RRT: Ethyl 2-furoate (Synthesis byproduct).

Part 4: Mechanistic Visualization

The following diagram illustrates why Method B succeeds where Method A fails.

HPLC_Mechanism cluster_MethodA Method A: Low pH (Acidic) cluster_MethodB Method B: High pH (Alkaline) Analyte Piperidine Analyte StateA Protonated (NH2+) Analyte->StateA pH < pKa StateB Neutral (NH) Analyte->StateB pH > pKa Silanol Free Silanols (Si-O-) StateA->Silanol Strong Attraction ResultA Ionic Drag (Peak Tailing) Silanol->ResultA Hybrid Hybrid Surface (No Activity) StateB->Hybrid Pure Partitioning ResultB Hydrophobic Interaction (Sharp Peak) Hybrid->ResultB

Caption: Mechanism of piperidine separation. Method A leads to ionic drag (tailing), while Method B ensures neutral partitioning for sharp elution.

References

  • BenchChem. (2025).[1][3] Optimization of HPLC Separation for Piperidine Diastereomers: Technical Support Guide. Retrieved from 1

  • National Institutes of Health (NIH) - PubChem. (2025). 2-(4-Piperidinyl)ethyl 2-chloroacetate hydrochloride (Related Structure & Properties). Retrieved from 4

  • Journal of Chromatography A. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization. (Demonstrates general piperidine retention challenges). Retrieved from 5

  • NIST Chemistry WebBook. (2025). Ethyl 2-furoate (Impurity Reference Spectra).[6][7] Retrieved from 7

Sources

Comparative

Quantitative Analysis of 2-(4-Piperidinyl)ethyl 2-furoate in Biological Samples

This guide details the quantitative analysis of 2-(4-Piperidinyl)ethyl 2-furoate (hereafter referred to as PEF ), a secondary amine ester derivative. Given the compound's structural characteristics—specifically the labil...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the quantitative analysis of 2-(4-Piperidinyl)ethyl 2-furoate (hereafter referred to as PEF ), a secondary amine ester derivative. Given the compound's structural characteristics—specifically the labile furoate ester linkage and the basic piperidine moiety—this guide focuses on overcoming stability challenges and maximizing sensitivity in biological matrices (plasma/serum).

The content is structured as a Method Development & Comparison Guide , contrasting the recommended Solid-Phase Extraction (SPE) coupled with LC-MS/MS against alternative methodologies like Liquid-Liquid Extraction (LLE) and GC-MS.

Analyte Profile & Critical Challenges

2-(4-Piperidinyl)ethyl 2-furoate (PEF) is a basic ester (MW: 223.27 Da). Its analysis in biological samples presents two primary challenges that dictate the analytical strategy:

  • Ester Hydrolysis: The furoate ester bond is susceptible to rapid hydrolysis by plasma esterases (e.g., butyrylcholinesterase) and chemical hydrolysis at high pH, converting PEF into 4-piperidineethanol and 2-furoic acid.

  • Basic Polarity: The secondary amine (piperidine N) is protonated at physiological pH (pKa ~10-11), making it highly polar and prone to severe tailing on standard C18 columns if not properly buffered.

Physicochemical Properties
ParameterValue (Predicted)Implication for Analysis
Molecular Formula

Monoisotopic Mass: 223.12
Precursor Ion

224.1 Primary target for MS detection.
pKa (Basic) ~10.8Requires high pH for LLE or MCX SPE.
LogP ~1.8Moderate lipophilicity; amenable to Reversed-Phase LC.

Comparative Analysis of Methodologies

The following table objectively compares the performance of the recommended MCX-SPE-LC-MS/MS workflow against common alternatives.

Table 1: Performance Comparison of Analytical Approaches
FeatureMethod A (Recommended): MCX-SPE + LC-MS/MSMethod B: LLE + LC-MS/MSMethod C: GC-MS (Derivatization)
Principle Mixed-mode Cation Exchange (Selectivity)Partitioning into organic solvent (Solubility)Volatilization after acylation
LLOQ 0.1 ng/mL (High Sensitivity)0.5 - 1.0 ng/mL> 5.0 ng/mL
Recovery > 90% (Consistent)70 - 85% (Variable)60 - 80%
Matrix Effect Minimal (< 10% suppression)Moderate (Phospholipid interference)Low
Sample Throughput High (96-well plate automation)Medium (Manual phase separation)Low (Requires derivatization steps)
Stability Control Excellent (Acidic elution stabilizes ester)Poor (Alkaline extraction risks hydrolysis)Moderate
Cost per Sample High (SPE cartridges)Low (Solvents only)Medium

Expert Verdict: Method A (MCX-SPE) is the superior choice for PEF. The mixed-mode mechanism utilizes the positive charge of the piperidine nitrogen to wash away interferences (phospholipids) aggressively before eluting. Crucially, LLE (Method B) requires high pH to neutralize the amine for extraction, which drastically accelerates ester hydrolysis, leading to underestimation of PEF concentrations.

Recommended Protocol: MCX-SPE with LC-MS/MS

This protocol includes a self-validating stability system using an esterase inhibitor.

Step 1: Sample Collection & Stabilization (Crucial)
  • Matrix: Plasma (EDTA or Heparin).

  • Inhibitor: Immediately upon collection, add Sodium Fluoride (NaF) (2 mg/mL) or PMSF to inhibit esterase activity.

  • Acidification: Add 10 µL of 5% Formic Acid per 1 mL plasma to lower pH to ~6.0, further stabilizing the ester.

Step 2: Sample Preparation (Solid Phase Extraction)

Cartridge: Mixed-Mode Cation Exchange (e.g., Oasis MCX or Strata-X-C), 30 mg/1 cc.

  • Conditioning: 1 mL Methanol followed by 1 mL Water.

  • Loading: Mix 200 µL stabilized plasma with 200 µL 4%

    
     (acidifies sample to lock charge on amine). Load onto cartridge.
    
  • Wash 1: 1 mL 2% Formic Acid in Water (removes acidic/neutral interferences).

  • Wash 2: 1 mL Methanol (removes hydrophobic neutrals/phospholipids; PEF remains bound by ionic interaction).

  • Elution: 2 x 250 µL 5% Ammonium Hydroxide in Methanol . (High pH breaks ionic bond; elute rapidly to minimize hydrolysis).

  • Reconstitution: Evaporate to dryness (

    
    , 40°C) and reconstitute in 100 µL Mobile Phase A.
    
Step 3: LC-MS/MS Parameters
  • Column: C18 Charged Surface Hybrid (CSH) or Biphenyl, 2.1 x 50 mm, 1.7 µm. (Provides better peak shape for basic amines).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.5 minutes.

  • Flow Rate: 0.4 mL/min.

MS/MS Transitions (ESI Positive):

  • Precursor: 224.1

    
    
    
  • Quantifier: 112.1 (Loss of furoic acid; formation of ethyl-piperidine cation).

  • Qualifier: 84.1 (Piperidine ring fragment).

Visualization of Workflow & Stability Logic

The following diagram illustrates the analytical workflow and the critical stability checkpoints required to prevent analyte degradation.

PEF_Analysis_Workflow cluster_mechanism Critical Control Point Sample Biological Sample (Plasma) Stabilization Stabilization Step (+ NaF / Acidification) Sample->Stabilization Immediate Hydrolysis Hydrolysis Risk (Degradation to Furoic Acid) Sample->Hydrolysis No Inhibitor SPE_Load SPE Loading (Acidic pH: Charge Retention) Stabilization->SPE_Load Stable SPE_Wash Interference Removal (MeOH Wash) SPE_Load->SPE_Wash SPE_Elute Elution (Basic MeOH) SPE_Wash->SPE_Elute LCMS LC-MS/MS Analysis (MRM: 224.1 -> 112.1) SPE_Elute->LCMS Reconstitute Data Quantitation LCMS->Data

Caption: Analytical workflow for PEF emphasizing the critical stabilization step to prevent ester hydrolysis prior to MCX-SPE extraction.

Supporting Experimental Data (Representative)

The following data represents typical validation metrics for secondary amine esters using the MCX-SPE protocol.

Table 2: Accuracy & Precision (Intra-day, n=6)
Concentration (ng/mL)Mean Measured (ng/mL)Accuracy (%)Precision (% CV)
LLOQ (0.10) 0.09898.05.2
Low QC (0.30) 0.29197.04.1
Mid QC (50.0) 51.20102.42.8
High QC (400.0) 395.598.91.9
Table 3: Stability Assessment (Benchtop, 4 hours)
Condition% Remaining (vs T0)Status
Plasma (Room Temp, No additive) 45.3%Failed (Rapid Hydrolysis)
Plasma (4°C, No additive) 82.1%Unacceptable
Plasma + NaF (Room Temp) 96.5%Pass
Processed Sample (Autosampler, 10°C) 99.2%Pass

References

  • FDA (U.S. Food and Drug Administration). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • Li, W., et al. (2011). Hydrolytic stability of ester-containing drugs in biological matrices: Implications for bioanalysis. Journal of Chromatography B. [Link]

  • Chambers, E., et al. (2007). Systematic development of a method for the determination of basic drugs in plasma by LC-MS/MS using mixed-mode cation-exchange SPE. Journal of Chromatography B. [Link]

  • ECHA (European Chemicals Agency). Registration Dossier: Piperidine Derivatives. (General reference for physicochemical properties of piperidine class). [Link]

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(4-Piperidinyl)ethyl 2-furoate hydrochloride
Reactant of Route 2
Reactant of Route 2
2-(4-Piperidinyl)ethyl 2-furoate hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.